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Compound of Interest

3-Amino-3-(3,4-
Compound Name: _ ) )
dichlorophenyl)propanoic acid

Cat. No.: B053931

An In-depth Technical Guide on the Safety and Handling of 3-Amino-3-(3,4-
dichlorophenyl)propanoic acid

This document provides a comprehensive overview of the safety and handling procedures for
3-Amino-3-(3,4-dichlorophenyl)propanoic acid, intended for researchers, scientists, and
professionals in the field of drug development.

Chemical Identification and Properties

3-Amino-3-(3,4-dichlorophenyl)propanoic acid is a chemical compound often used as a
building block in organic synthesis.[1][2] It is essential to understand its fundamental properties
to ensure safe handling.

Table 1: Chemical Identification

Identifier Value

_ 3-amino-3-(3,4-dichlorophenyl)propanoic
Chemical Name

acid
CAS Number 117391-57-8[3]
Molecular Formula CoHoCI2NO2[1][3][4][5][6]
Molecular Weight 234.08 g/mol [1][4]
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| MDL Number | MFCD00462884[3] |

Table 2: Physical and Chemical Properties

Property Value

Physical Form Solid, Powder[1][4]
Appearance White to off-white[1]
Melting Point 223 °C (decomposes)|[7]
Solubility Insoluble in water[8]

| Storage Class | 11 - Combustible Solids[4][7] |

Hazard Identification and Classification

While specific GHS classification for the 3,4-dichloro isomer is not consistently available across
all sources, data for structurally similar dichlorinated and monochlorinated analogs provide
essential guidance on potential hazards. The primary hazards are related to irritation and acute
toxicity.

Table 3: GHS Hazard Classification (Based on Analogs)

Hazard Classification Precautionary Statements

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed[4]
) o H315: Causes skin irritation[9]
Skin Irritation Category 2
[10][11]
o H319: Causes serious eye
Eye Irritation Category 2 / 2A

irritation[4][9][10][11]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation[9][10][11] |
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Note: This classification is based on data for 3-Amino-3-(2,4-dichlorophenyl)-propionic acid and
3-Amino-3-(4-chlorophenyl)propanoic acid, which are structurally similar.
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PPE Selection
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Hazard Assessment

Identify Chemical Hazards
(Imitant, Acutely Toxic)

Assess Exposure Routes
(Inhalation, Skin/Eye Contact,
ingestion)
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Exposure Occurs

Route of Exposure

Skin Contact Ingestion Inhalation Eye Contact
Immediate Actions
Y \4 \4
Remove Contaminated Clothing Rinse Mouth, Give Water Move to Fresh Air Rinse Eyes with Water (15+ min)
Y Y
Rinse Skin with Water (15+ min) Do NOT Induce Vomiting

Y

Seek Immediate
Medical Attention

Yy
A
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Spill Detected

Evacuate Area &
Ensure Ventilation

'

Wear Full PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Prevent entry to drains)

Clean Up Spill

Decontaminate Area
and Equipment

Package Waste &
Dispose According to
Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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